2-ethyl-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]isonicotinamide

• IUPAC Name: 2-ethyl-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H22N2O3/c1-3-16-10-15(7-8-20-16)19(22)21-11-13-9-14-5-4-6-17(23-2)18(14)24-12-13/h4-8,10,13H,3,9,11-12H2,1-2H3,(H,21,22)
• InChI Key: BGBSMMZPDIGUKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1)C(=O)NCC2CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

Schiff base compounds like isonicotinic acid [1-(3-methoxy-2-hydroxyphenyl)methylidene]hydrazide and isonicotinic acid [1-(4-dimethylaminophenyl)methylidene]hydrazide monohydrate have been synthesized through the condensation of aldehydes with isonicotinic acid hydrazide, providing insights into potential synthetic pathways for related compounds (Yang, 2007).

Molecular Structure Analysis

The crystal structures of similar Schiff base derivatives reveal various configurations and hydrogen bonding patterns, offering clues to the molecular structure of related chromene and isonicotinamide compounds (Saranya et al., 2017).

Chemical Reactions and Properties

Compounds like ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate demonstrate the potential for intramolecular and intermolecular hydrogen bonding, which could influence the reactivity and stability of similar compounds (Manolov et al., 2012).

Physical Properties Analysis

The physical properties of such compounds can be deduced from their crystal structures and the interactions within. For instance, the crystal structure of 2-ethoxycarbonylmethyl-8-chloro-3a,4-dihydro-3a-methyl-chromeno[4,3-c]pyrazol-3(2H)-one provides insights into the orthorhombic crystal system and molecular packing, which are crucial for understanding the physical properties of similar molecules (Zhao et al., 2010).

Chemical Properties Analysis

The synthesis and characterization of various chromene and isonicotinamide derivatives, such as triphenylphosphine-mediated synthesis of methyl 8-(ethyl carbamylformyl)-2-oxo-2H-chromene-4-carboxylate, highlight the chemical versatility and reactivity of these compounds, which could be relevant for the compound (Yavari & Feiz-Javadian, 2006).

Mechanism of Action

The mechanism of action of these compounds is diverse and depends on the specific biological activity being considered. For example, some coumarins have been found to inhibit bacterial DNA gyrase.

Future Directions

The future directions in the research of these compounds could include the development of new synthesis methods, the investigation of new biological activities, and the design and development of potent leads of 2H/4H-ch analogs for their promising biological activities.